2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H10Cl2N2OS/c1-8-3-2-4-12-13(8)18-15(21-12)19-14(20)10-7-9(16)5-6-11(10)17/h2-7H,1H3,(H,18,19,20)
• InChI Key: WHAGWBCEMKRVRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

Synthesis Analysis

The synthesis of related N-(thiazol-2-yl)benzamide derivatives, including methods that might be applicable to 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide, involves several steps, utilizing the principles of crystal engineering to explore gelation behavior and the impact of methyl functionality and multiple non-covalent interactions on this behavior (Yadav & Ballabh, 2020). The synthesis process is characterized by the formation of complex structures, driven by interactions such as π-π stacking and hydrogen bonding.

Molecular Structure Analysis

Molecular structure analysis of benzothiazole derivatives, including X-ray diffraction studies, reveals detailed insights into their crystalline forms and intermolecular interactions. For instance, 2-chloro-N-(benzothiazol-2-yl)benzamide derivatives exhibit discrete dimer formations connected into a three-dimensional network by various hydrogen bonds and π-π stacking interactions, demonstrating the complexity of their molecular assembly (Ćaleta et al., 2008).

Chemical Reactions and Properties

The chemical reactivity of benzothiazole derivatives, including 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide, can be influenced by various functional groups present in the molecule. These compounds participate in a range of chemical reactions, leading to the formation of novel compounds with potential bioactivity. For example, the interaction of benzothiazole derivatives with different reagents under specific conditions can lead to the synthesis of compounds with insecticidal activity, showcasing their chemical versatility (Mohamed et al., 2020).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to the inhibition of these enzymes . This inhibition disrupts the normal functioning of the bacterial cell, leading to its death.

Biochemical Pathways

The inhibition of the aforementioned enzymes by benzothiazole derivatives can affect multiple biochemical pathways within the bacterial cell . These disruptions can lead to the cessation of vital cellular processes, ultimately resulting in cell death.

Result of Action

The inhibition of key enzymes by benzothiazole derivatives can disrupt vital cellular processes, leading to the death of the bacterial cell .